2-(4-chloro-2-methylphenoxy)-1-(3-methyl-1H-pyrazol-1-yl)ethanone

Specification

• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-1-(3-methylpyrazol-1-yl)ethanone
• Standard InChI: InChI=1S/C13H13ClN2O2/c1-9-7-11(14)3-4-12(9)18-8-13(17)16-6-5-10(2)15-16/h3-7H,8H2,1-2H3
• Standard InChI Key: IIHBNWSMYYLYCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C(=O)COC2=C(C=C(C=C2)Cl)C

Introduction

2-(4-chloro-2-methylphenoxy)-1-(3-methyl-1H-pyrazol-1-yl)ethanone is a complex organic compound featuring a pyrazole ring and a chloro-substituted phenoxy group. Its molecular formula is C13H13ClN2O2, with a molecular weight of approximately 264.71 g/mol. This compound is of interest due to its potential biological activities, which are influenced by the presence of both the chloro and pyrazole groups.

Biological Activities

Compounds containing pyrazole rings are known for their diverse biological activities, including potential roles in pharmaceutical applications. The specific biological activities of 2-(4-chloro-2-methylphenoxy)-1-(3-methyl-1H-pyrazol-1-yl)ethanone may vary based on structural modifications and the presence of substituents. Research into these interactions can help elucidate the pharmacokinetics and pharmacodynamics of the compound.

Related Compounds

Several compounds share structural similarities with 2-(4-chloro-2-methylphenoxy)-1-(3-methyl-1H-pyrazol-1-yl)ethanone, highlighting the versatility of pyrazole derivatives:

Compound Name	Structural Features	Unique Aspects
3-Methyl-5-(4-methylphenoxy)-1H-pyrazole	Contains a methyl group on the pyrazole ring	Exhibits different biological activities due to variations in substituents
4-Chloro-3-methylphenylpyrazole	Similar chlorinated phenyl structure	Focused more on agricultural applications
5-(4-Chlorophenoxy)-3-methylpyrazole	Similarity in phenoxy group	Demonstrates distinct anti-inflammatory properties

Applications and Future Research

The applications of 2-(4-chloro-2-methylphenoxy)-1-(3-methyl-1H-pyrazol-1-yl)ethanone span several fields, including pharmaceuticals and potentially agriculture. Future research should focus on elucidating its pharmacological properties and exploring its potential uses in these areas.

Given the limitations in available literature, further studies are necessary to fully understand the compound's synthesis, biological activities, and potential applications.